(2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid

• IUPAC Name: (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid
• InChI: InChI=1S/C14H19NO4/c1-3-4-5-11(14(18)19)15-13(17)10-6-7-12(16)9(2)8-10/h6-8,11,16H,3-5H2,1-2H3,(H,15,17)(H,18,19)/t11-/m0/s1
• InChI Key: LPGUCVBOWJQEGS-NSHDSACASA-N
• Canonical SMILES: CCCCC(C(=O)O)NC(=O)C1=CC(=C(C=C1)O)C
• Isomeric SMILES: CCCC[C@@H](C(=O)O)NC(=O)C1=CC(=C(C=C1)O)C
• Molecular Formula: C14H19NO4
• Molecular Weight: 265.30 g/mol

Description

(2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid, also known as HMB, is a metabolite of the essential amino acid leucine. HMB has been extensively studied for its potential uses in sports nutrition, muscle wasting diseases, and other health conditions.

Mechanism of Action

The exact mechanism of action of (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid is not fully understood, but it is believed to work through several different pathways. (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid may increase protein synthesis and decrease protein breakdown, leading to an overall increase in muscle mass. (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid may also activate the mTOR signaling pathway, which is involved in muscle growth and repair. (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid may also have anti-inflammatory and antioxidant effects, which may contribute to its health benefits.
Biochemical and Physiological Effects:
(2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid has been shown to have several biochemical and physiological effects. (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid may increase muscle mass, strength, and power in athletes. (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid may also reduce muscle loss and improve muscle function in muscle wasting diseases. (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid may improve bone health by increasing bone mineral density. (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid may also reduce inflammation and improve immune function.

Advantages and Limitations for Lab Experiments

(2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid has several advantages for lab experiments. (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid is a well-studied compound with a known mechanism of action. (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid is also readily available and easy to administer. However, there are some limitations to using (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid in lab experiments. (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid may have different effects in different cell types or animal models. (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid may also have different effects depending on the dose or duration of treatment.

Future Directions

There are several future directions for research on (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid. One area of research is to better understand the mechanisms of action of (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid. Another area of research is to explore the potential uses of (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid in other health conditions, such as neurodegenerative diseases or cancer. Additionally, future research may focus on optimizing the dose and duration of (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid treatment for maximum health benefits.

Synthesis Methods

(2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid can be synthesized from leucine through a series of enzymatic reactions. The first step involves the conversion of leucine to alpha-ketoisocaproic acid (KIC) by the enzyme branched-chain amino acid transaminase. KIC is then converted to (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid by the enzyme alpha-ketoisocaproate dioxygenase. (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid can also be synthesized from the condensation of 3-methyl-2-oxovaleric acid and benzoyl chloride.

Scientific Research Applications

(2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid has been extensively studied for its potential uses in sports nutrition, muscle wasting diseases, and other health conditions. In sports nutrition, (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid has been shown to increase muscle mass, strength, and power in athletes. In muscle wasting diseases, (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid has been shown to reduce muscle loss and improve muscle function. (2S)-2-[(4-hydroxy-3-methylbenzoyl)amino]hexanoic acid has also been studied for its potential uses in improving bone health, reducing inflammation, and improving immune function.